Cas no 1327575-95-0 (N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide)

• Product Name: N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide
• CAS No: 1327575-95-0
• MF: C₂₅H₃₀ClN₅O₃
• MW: 483.990404605865
• CID: 6303247
• PubChem ID: 49752668
• Update Time: 2025-07-08

N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide
• AKOS024531613
• F6089-6009
• N1-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide
• 1327575-95-0
• N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• VU0531646-1
• N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N'-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide

• Inchi： 1S/C25H30ClN5O3/c26-19-7-9-21(10-8-19)30-16-14-29(15-17-30)13-11-27-24(33)25(34)28-20-4-3-5-22(18-20)31-12-2-1-6-23(31)32/h3-5,7-10,18H,1-2,6,11-17H2,(H,27,33)(H,28,34)
• InChI Key： WBUDCFUAUOJCMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(CCNC(C(NC2=CC=CC(=C2)N2C(CCCC2)=O)=O)=O)CC1

Computed Properties

• Exact Mass: 483.2037175g/mol
• Monoisotopic Mass: 483.2037175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85Ų

Additional information on N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide

Compound CAS No. 1327575-95-0: N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide

The compound with CAS No. 1327575-95-0, named N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of ethanediamides, which are known for their ability to form stable amide bonds and play crucial roles in various biological processes. The molecule's structure incorporates a piperazine ring, a piperidine ring, and a chlorophenyl group, making it a complex yet highly functional compound.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to modulate various cellular pathways. The presence of the 4-chlorophenyl group in this compound adds electronic diversity, enhancing its pharmacokinetic properties. Additionally, the piperidine ring with a ketone substituent introduces rigidity and potentially improves bioavailability. These structural features make the compound a promising candidate for targeting specific enzymes or receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammation.

One of the most intriguing aspects of this compound is its ability to act as a dual-targeting agent. The ethanediamide moiety serves as a versatile platform for interactions with multiple biological targets, which is a desirable trait in modern drug design. Researchers have reported that similar compounds have shown efficacy in inhibiting kinases and proteases, which are key players in disease progression. By leveraging computational modeling and in vitro assays, scientists can further optimize this compound to enhance its potency and selectivity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. The use of advanced purification techniques ensures high purity levels, which are critical for preclinical studies. Recent advancements in green chemistry have also made it possible to synthesize such compounds with reduced environmental impact, aligning with global sustainability goals.

In terms of applications, this compound has shown potential in the development of targeted therapies for chronic diseases. For instance, its ability to modulate cellular signaling pathways makes it a candidate for anti-cancer drug development. Preclinical studies have demonstrated that analogs of this compound can induce apoptosis in cancer cells while sparing healthy cells, indicating a favorable therapeutic index.

Moreover, the chlorophenyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. This property is particularly advantageous for treating diseases where drug delivery is a challenge, such as central nervous system disorders.

Looking ahead, ongoing research aims to explore the bioavailability and metabolism of this compound further. Advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to study its pharmacokinetics and pharmacodynamics. Understanding these parameters will be crucial for determining its suitability as a clinical candidate.

In conclusion, CAS No. 1327575-95-0 represents a cutting-edge molecule with immense potential in therapeutic applications. Its unique structure and functional groups make it an attractive target for further research and development in the pharmaceutical industry.